Cas no 32529-53-6 (5-acetyl-2-Furancarboxaldehyde)
32529-53-6 structure
Product Name:5-acetyl-2-Furancarboxaldehyde
CAS No:32529-53-6
MF:C7H6O3
MW:138.120742321014
CID:1110860
PubChem ID:14980301
Update Time:2025-04-20
5-acetyl-2-Furancarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-acetyl-2-Furancarboxaldehyde
- 32529-53-6
- DB-113581
- DTXSID101305919
- 5-Acetylfurfural
- COGVGDXHVCDEAN-UHFFFAOYSA-N
- 2-acetyl-5-formylfuran
- 5-acetylfuran-2-carbaldehyde
- SCHEMBL11805964
-
- Inchi: 1S/C7H6O3/c1-5(9)7-3-2-6(4-8)10-7/h2-4H,1H3
- InChI Key: COGVGDXHVCDEAN-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC=C1C(C)=O
Computed Properties
- Exact Mass: 138.031694049g/mol
- Monoisotopic Mass: 138.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 47.3Ų
5-acetyl-2-Furancarboxaldehyde Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
32529-53-6 (5-acetyl-2-Furancarboxaldehyde) Related Products
- 1192-62-7(2-Acetylfuran)
- 1193-79-9(2-Acetyl-5-methylfuran)
- 24119-98-0(1-(5-ethylfuran-2-yl)ethan-1-one)
- 10599-69-6(1-(5-Methylfuran-2-yl)propan-1-one)
- 3194-15-8(1-(Furan-2-yl)propan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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